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Compound of Interest

Compound Name: DIBORANE

Cat. No.: B8814927

This guide provides critical safety and logistical information for the handling of diborane (B2Hs)
in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and emergency preparedness.

Diborane is a colorless, highly flammable gas with a repulsive, sickly-sweet odor.[1][2] It is
toxic and can ignite spontaneously in moist air at room temperature.[1][3] Due to its hazardous
nature, stringent safety protocols must be followed.

Key Safety Data at a Glance

For quick reference, the following tables summarize the critical quantitative data for diborane.

Table 1: Occupational Exposure Limits

Agency Time-Weighted Average (TWA)
OSHA PEL 0.1 ppm (0.1 mg/m3)[2][4][5]
NIOSH REL 0.1 ppm (0.1 mg/m3)[2][4]]5]
ACGIH TLV 0.1 ppm[5]

Note: The odor threshold for diborane is between 1.8 and 4 ppm, which is significantly higher
than the exposure limits.[1] Therefore, odor is not an adequate warning of hazardous
concentrations.[1]
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Table 2: Physical Hazard Properties

Property Value

Flash Point -130°F (-90°C)[6]
Autoignition Temperature 100-126°F (38-52°C)[7]
Lower Explosive Limit (LEL) 0.8%[2][7]

Upper Explosive Limit (UEL) 88%[2][7]

Immediately Dangerous to Life or Health (IDLH) 15 ppm[1][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling diborane. The selection of
appropriate PPE should be based on a thorough risk assessment of the specific procedures
being performed.

Respiratory Protection:

e Required: A positive-pressure, self-contained breathing apparatus (SCBA) is recommended
for any situation with potential exposure to diborane.[1]

o For concentrations exceeding 15 ppm, a NIOSH-approved SCBA with a full facepiece
operated in a pressure-demand or other positive-pressure mode is required.[6]

Eye Protection:

e Required: Wear vapor-proof goggles and a face shield, especially during cylinder
changeouts or when there is a possibility of contact.[8]

o Safety glasses should be worn when handling cylinders.[8]
e An emergency eye wash fountain must be immediately accessible.[7]

Skin and Body Protection:
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e Gloves: Chemical-resistant gloves, such as neoprene rubber, are essential.[8][9] Always
inspect gloves for damage before use and change them frequently.[9]

o Clothing: Wear flame-resistant and anti-static safety clothing.[10] A lab coat should be worn
to protect the body from splashes.[9]

o Footwear: Metatarsal shoes or safety footwear should be worn when handling cylinders.[8]
[10]

Operational Plans and Disposal

Handling and Storage:

Ventilation: Diborane must only be handled in a well-ventilated area, preferably within a
fume hood with an independent exhaust system.[3]

e Ignition Sources: Eliminate all sources of ignition, including sparks, open flames, and hot
surfaces.[3][11] Use only non-sparking tools and explosion-proof equipment.[4][6]

e Cylinder Handling: Protect cylinders from physical damage.[8] They should be stored upright
and properly secured.[12]

o Work Practices: Never work alone when handling diborane.[3] Procedures should be
restricted to normal working hours when trained first-aiders are available.[3]

Disposal Plan:

e Unused Gas: Do not attempt to dispose of residual or unused diborane.[8] Return the
cylinder to the supplier for proper handling.[8][12]

» Waste: Diborane is considered a hazardous waste.[6] All disposal must comply with local,
regional, and national regulations.[8]

o Contaminated Materials: Any materials that come into contact with diborane should be
handled as hazardous waste and disposed of accordingly.

Emergency Procedures
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Leak Response:

Evacuate: Immediately evacuate all personnel from the danger area.[3]
Isolate: Secure and control entrance to the area.[6]
Ventilate: Ventilate the area to disperse the gas.[6]

Stop the Flow: If it can be done safely, stop the flow of gas.[6] If the leak is from a cylinder
that cannot be stopped, move the cylinder to a safe, open-air location and allow it to empty.

[6]

Fire Response:

Do Not Extinguish a Leaking Gas Flame: Unless the leak can be stopped safely and
immediately, do not extinguish the flame, as spontaneous and explosive re-ignition may
occur.[8][10]

Cool Cylinders: Use a water spray from a safe distance to cool fire-exposed containers.[6][8]

Evacuate: Evacuate the area immediately.[8] Firefighting should be conducted from an
explosion-resistant location.[13]

First Aid:

Inhalation: Move the person to fresh air immediately.[6][11] If breathing has stopped, begin
rescue breathing.[6] Seek immediate medical attention.[3] Medical observation for 24 to 48
hours is recommended as pulmonary edema may be delayed.[6]

Skin Contact: Quickly remove contaminated clothing.[6] Immediately wash the affected skin
with large amounts of soap and water.[6] For frostbite from liquefied diborane, immerse the
affected area in warm water (around 108°F or 42°C).[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[6][8] Seek immediate medical attention.[3]

Diborane Handling and Emergency Workflow
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The following diagram illustrates the logical workflow for handling diborane, from preparation
to emergency response.
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Caption: Workflow for Diborane Handling and Emergency Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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